1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1-cycloheptyl-5,5-bis(2-pyridin-2-ylethyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C25H30N4O3/c30-22-25(15-13-19-9-5-7-17-26-19,16-14-20-10-6-8-18-27-20)23(31)29(24(32)28-22)21-11-3-1-2-4-12-21/h5-10,17-18,21H,1-4,11-16H2,(H,28,30,32)
• InChI Key: IAWXYCHGBHFRBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2C(=O)C(C(=O)NC2=O)(CCC3=CC=CC=N3)CCC4=CC=CC=N4
• Molecular Formula: C25H30N4O3
• Molecular Weight: 434.5 g/mol

Description

1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a pyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes involved in cell division and proliferation. This leads to the inhibition of tumor growth and the death of cancer cells.
Biochemical and Physiological Effects:
1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione has been found to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is the process of programmed cell death. It has also been found to inhibit the growth of various bacterial and fungal strains. Additionally, this compound has been shown to have a low toxicity profile, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its unique properties, which make it a potential candidate for drug development. However, there are also limitations to using this compound in lab experiments. One of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects on different cell types.

Future Directions

There are several future directions for research on 1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione. One direction is the development of new drugs based on the structure of this compound for the treatment of various diseases. Another direction is the elucidation of its mechanism of action, which could lead to a better understanding of its effects on different cell types. Additionally, further research is needed to determine the potential side effects of this compound and its toxicity profile.

Scientific Research Applications

1-cycloheptyl-5,5-bis[2-(2-pyridinyl)ethyl]-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively used in scientific research due to its unique properties. This compound has been found to have significant antitumor activity, making it a potential candidate for cancer treatment. It has also been studied for its antibacterial and antifungal properties. In addition, this compound has been used in the development of new drugs for the treatment of various diseases.